![molecular formula C12H11NOS2 B270022 2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]-1-phenylethanone](/img/structure/B270022.png)
2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]-1-phenylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]-1-phenylethanone, also known as MTSET, is a chemical compound that has been widely used in scientific research as a tool to study the function and structure of proteins. MTSET is a sulfhydryl-reactive compound that can selectively modify cysteine residues in proteins, which allows researchers to investigate the role of specific cysteine residues in protein function.
Mechanism of Action
2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]-1-phenylethanone is a sulfhydryl-reactive compound that can selectively modify cysteine residues in proteins. The mechanism of action involves the reaction of this compound with the thiol group of cysteine residues, which forms a covalent bond and modifies the protein structure. This modification can alter the protein's function, which allows researchers to investigate the role of specific cysteine residues in protein function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on proteins. It can alter the function and structure of proteins by modifying specific cysteine residues, which can lead to changes in protein activity, stability, and interactions with other molecules. This compound has been used to investigate the function of a variety of proteins, including ion channels, enzymes, and receptors.
Advantages and Limitations for Lab Experiments
2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]-1-phenylethanone has several advantages as a tool for scientific research. It is a highly selective reagent that can modify specific cysteine residues in proteins, which allows researchers to investigate the role of specific cysteine residues in protein function. This compound is also relatively easy to use and can be applied to a variety of proteins and experimental systems.
However, there are also some limitations to the use of this compound in scientific research. One limitation is that the modification of cysteine residues can be irreversible, which can limit the ability to study the effects of this compound on protein function over time. Additionally, this compound can modify cysteine residues in unintended locations, which can lead to non-specific effects on protein function.
Future Directions
There are several future directions for the use of 2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]-1-phenylethanone in scientific research. One area of interest is the development of new reagents that can selectively modify other amino acid residues in proteins, such as lysine or histidine. This could expand the range of proteins that can be studied using chemical modification approaches.
Another area of interest is the development of new experimental techniques that can be used to study the effects of this compound on protein function in real-time. This could involve the use of advanced imaging techniques or the development of new biosensors that can detect changes in protein activity in response to this compound modification.
Overall, this compound is a valuable tool for scientific research that has been widely used to investigate the function and structure of proteins. While there are some limitations to its use, ongoing research is likely to continue to explore new applications for this important reagent.
Synthesis Methods
2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]-1-phenylethanone can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 4-methyl-2-thiazolyl mercaptan with 1,2-dibromoethane to form the intermediate 2-(4-methyl-2-thiazolylthio)ethyl bromide. This intermediate is then reacted with phenylmagnesium bromide to form the final product, this compound.
Scientific Research Applications
2-[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]-1-phenylethanone has been widely used in scientific research to investigate the function and structure of proteins. It is commonly used as a tool to selectively modify cysteine residues in proteins, which allows researchers to investigate the role of specific cysteine residues in protein function. This compound has been used in a variety of research areas, including neuroscience, biochemistry, and biophysics.
properties
Molecular Formula |
C12H11NOS2 |
---|---|
Molecular Weight |
249.4 g/mol |
IUPAC Name |
2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-1-phenylethanone |
InChI |
InChI=1S/C12H11NOS2/c1-9-7-15-12(13-9)16-8-11(14)10-5-3-2-4-6-10/h2-7H,8H2,1H3 |
InChI Key |
BQSGILHWKUJCAH-UHFFFAOYSA-N |
SMILES |
CC1=CSC(=N1)SCC(=O)C2=CC=CC=C2 |
Canonical SMILES |
CC1=CSC(=N1)SCC(=O)C2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.